Cas no 1337165-46-4 (3-(3-fluoro-4-nitrophenyl)morpholine)

• Product Name: 3-(3-fluoro-4-nitrophenyl)morpholine
• CAS No: 1337165-46-4
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 5845997
• PubChem ID: 130151522
• Update Time: 2025-10-28

3-(3-fluoro-4-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-nitrophenyl)morpholine
• EN300-1858548
• 1337165-46-4

• Inchi： 1S/C10H11FN2O3/c11-8-5-7(1-2-10(8)13(14)15)9-6-16-4-3-12-9/h1-2,5,9,12H,3-4,6H2
• InChI Key： KLJPFCCPFBHJOH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1COCCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07537038g/mol
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(3-fluoro-4-nitrophenyl)morpholine

Recent Advances in the Study of 3-(3-Fluoro-4-nitrophenyl)morpholine (CAS: 1337165-46-4)

3-(3-Fluoro-4-nitrophenyl)morpholine (CAS: 1337165-46-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a key player in the development of novel therapeutics.

The synthesis of 3-(3-fluoro-4-nitrophenyl)morpholine has been optimized in recent studies to improve yield and purity, which are critical for its application in pharmacological assays. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical behavior and reactivity, paving the way for its use in more complex synthetic pathways.

In terms of biological activity, 3-(3-fluoro-4-nitrophenyl)morpholine has shown promising results in preliminary screenings for antimicrobial and anticancer properties. Studies have demonstrated its ability to inhibit the growth of certain bacterial strains and cancer cell lines, suggesting a potential role in addressing antibiotic resistance and oncology. The compound's mechanism of action appears to involve interference with key enzymatic processes, although further research is needed to elucidate the precise pathways involved.

Another area of interest is the compound's potential as a building block for the development of more complex molecules with enhanced pharmacological profiles. Researchers have explored its use in the synthesis of derivatives that exhibit improved solubility, stability, and target specificity. These derivatives are being evaluated in preclinical models to assess their efficacy and safety, with the goal of identifying lead compounds for further development.

Despite these promising findings, challenges remain in the translation of 3-(3-fluoro-4-nitrophenyl)morpholine from the laboratory to clinical applications. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles through innovative formulation strategies and structural modifications.

In conclusion, 3-(3-fluoro-4-nitrophenyl)morpholine (CAS: 1337165-46-4) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique properties and broad range of potential applications make it a valuable subject of study for researchers aiming to develop new therapeutic agents. Continued investigation into its synthesis, mechanism of action, and biological activity will be essential for unlocking its full potential and advancing its use in medicine.